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Compound of Interest

Compound Name: 1,4-Oxazepine

Cat. No.: B8637140

The 1,4-oxazepine scaffold is a privileged seven-membered heterocyclic ring system that has
garnered significant attention in medicinal chemistry. Its unique three-dimensional structure
allows for interaction with a wide array of biological targets, leading to a broad spectrum of
pharmacological activities. Derivatives of 1,4-oxazepine have been investigated and
developed for numerous therapeutic applications, ranging from central nervous system
disorders to oncology and infectious diseases.

Key Therapeutic Applications:

e Oncology: The 1,4-oxazepine nucleus is a core component of several potent anticancer
agents. A notable example is Bozepinib, a purine-based derivative that exhibits significant
antiproliferative activity against various cancer cell lines, including breast, colon, and bladder
cancer.[1][2] It has been shown to induce apoptosis and modulate the purinergic signaling
pathway in cancer cells.[1][3] Other novel coumarin-derived oxazepines have also
demonstrated cytotoxicity against human colon cancer cells.[4]

o Central Nervous System (CNS) Disorders: The dibenzo[b,f][5][6]oxazepine scaffold is
famously represented by Loxapine, an established antipsychotic medication used in the
treatment of schizophrenia.[7] This class of compounds acts on dopamine and serotonin
receptors, highlighting the utility of the 1,4-oxazepine ring in designing CNS-active agents.

o Cardiovascular Disease: The 1,4-benzoxazepine derivative TAK-475 (Lapaquistat) was
developed as a potent squalene synthase inhibitor for lowering plasma cholesterol levels.[8]
[9] By inhibiting an enzyme downstream of HMG-CoA reductase in the cholesterol
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biosynthesis pathway, TAK-475 was designed to offer a different mechanism of action
compared to statins.[10]

» Antimicrobial and Anti-inflammatory Activity: Various 1,4-oxazepine derivatives have been
synthesized and evaluated for their antibacterial and antifungal properties.[11] The scaffold's
structural diversity allows for the development of agents targeting microbial pathways.
Furthermore, some derivatives have shown potential as anti-inflammatory agents.

The continued exploration of the 1,4-oxazepine scaffold in drug discovery programs
underscores its importance and potential for yielding novel therapeutic agents with diverse
mechanisms of action.

Data Presentation: Biological Activities of 1,4-
Oxazepine Derivatives

The following tables summarize the quantitative biological data for representative 1,4-
oxazepine derivatives across different therapeutic areas.

Table 1: Anticancer Activity of 1,4-Oxazepine Derivatives
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| Compound 5c | Coumarin-derived oxazepine | CaCo-2 (Colon) | MTT | 24.53 uM |[13] |

Table 2: Enzyme Inhibition by 1,4-Oxazepine Derivatives
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| TAK-475 | Benzoxazepine derivative (Lapaquistat) | Squalene Synthase | Cholesterol

Biosynthesis | EDso = 2.9 mg/kg (in rats) | |

Visualizations: Workflows and Pathways
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The following diagrams illustrate common workflows in the development and evaluation of 1,4-
oxazepine derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8637140#application-of-1-4-oxazepines-in-medicinal-
chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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